Cas no 2034265-61-5 (4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-2-carboxamide)

• Product Name: 4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-2-carboxamide
• CAS No: 2034265-61-5
• MF: C₁₅H₁₂BrNO₃S₂
• MW: 398.294680595398
• CID: 6395676
• PubChem ID: 121018470
• Update Time: 2025-06-22

4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-2-carboxamide
• FJHIWTHWLXLDHR-UHFFFAOYSA-N
• 2-Thiophenecarboxamide, 4-bromo-N-[2-(3-furanyl)-2-hydroxy-2-(2-thienyl)ethyl]-
• AKOS026692099
• F6506-1843
• 4-bromo-N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]thiophene-2-carboxamide
• 4-bromo-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide
• 2034265-61-5
• 4-bromo-N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]thiophene-2-carboxamide

• Inchi： 1S/C15H12BrNO3S2/c16-11-6-12(22-8-11)14(18)17-9-15(19,10-3-4-20-7-10)13-2-1-5-21-13/h1-8,19H,9H2,(H,17,18)
• InChI Key： FJHIWTHWLXLDHR-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2C=COC=2)(O)C2SC=CC=2)=O)SC=C(Br)C=1

Computed Properties

• Exact Mass: 396.94420g/mol
• Monoisotopic Mass: 396.94420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.616±0.06 g/cm3(Predicted)
• Boiling Point: 484.8±45.0 °C(Predicted)
• pka: 12.38±0.29(Predicted)

Additional information on 4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-2-carboxamide

Introduction to 4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-2-carboxamide (CAS No. 2034265-61-5)

4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-2-carboxamide, identified by its CAS number 2034265-61-5, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by its structural complexity, which includes fused thiophene rings, bromine substituents, and functional groups such as hydroxyl and furan derivatives. The presence of these features makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of 4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-2-carboxamide incorporates multiple pharmacophoric elements that are known to interact with biological targets. The thiophene ring system is a common scaffold in many bioactive molecules, exhibiting properties that can facilitate binding to proteins and enzymes. Additionally, the bromo substituent at the 4-position of the thiophene ring can enhance metabolic stability and improve binding affinity through halogen bonding interactions. The hydroxyl group and the furan moiety at the 2-position contribute to the molecule's solubility and ability to engage in hydrogen bonding, further enhancing its potential as a drug candidate.

In recent years, there has been a growing interest in designing molecules that combine multiple bioactive functionalities within a single framework. The compound 4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-2-carboxamide exemplifies this trend, as it integrates several key pharmacological features that are relevant to modern drug design strategies. For instance, the combination of a thiophene core with furan and thiophenyl side chains creates a diverse array of interactions with biological targets, making it a versatile scaffold for medicinal chemistry applications.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The structural features of 4-bromo-N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yethylthiophene)-carboxamide suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For example, the presence of a hydroxyl group and a bromine atom could allow for interactions with kinases and other enzyme targets, which are critical in oncology and inflammatory diseases. Furthermore, the furan moiety may enhance binding to specific protein domains, providing an additional layer of selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding modes for 4-bromo-N-2-(furan--3--y)--]-ethylthiop--]-phen--]-carboxamid--]-e (CAS No. 2034265--61--5) with target proteins such as kinases, proteases, and ion channels. These studies have highlighted its potential as an inhibitor of pathways implicated in cancer, neurodegenerative disorders, and infectious diseases. The computational predictions have guided experimental efforts toward optimizing its pharmacological properties.

The synthesis of 4-bromo-N--]-ethylthiop--]-phen--]-carboxamid--]-e (CAS No. 2034265--61--5) represents another area of significant interest. The construction of its complex framework requires multi-step organic synthesis involving cyclization reactions, functional group transformations, and regioselective modifications. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing the bromine and furan substituents into the molecular structure.

In conclusion,4-bromo-N--]-ethylthiop--]-phen--]-carboxamid--]-e (CAS No. 2034265--61--5) is a structurally intricate compound with significant potential in medicinal chemistry and drug development. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for designing novel therapeutic agents targeting various disease pathways. Ongoing research efforts continue to explore its biological activity and optimize its pharmacological properties through both experimental synthesis and computational modeling.